Cas no 25433-13-0 (1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 25433-13-0
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• MDL: MFCD01429053
• CID: 273132
• PubChem ID: 716690
• Update Time: 2025-08-05

1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-phenyl-
• 1-Methyl-5-phenyl-1,3-dihydro-2H-imidazole-2-thione
• 1-methyl-5-phenyl-1H-imidazole-2-thiol
• 3-methyl-4-phenyl-1H-imidazole-2-thione
• 1h-imidazole-2-thiol, 1-methyl-5-phenyl-
• 1-methyl-5-phenyl-1,3-dihydro-imidazole-2-thione
• 1-methyl-5-phenyl-imidazol-2-thiol
• 5-phenylmethimazole
• AC1LER4N
• AC1Q7F8F
• ACMC-209gjv
• CTK4F5730
• SureCN821540
• TimTec1_001986
• 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• HMS1539K06
• SR-01000521039-1
• F0906-7977
• Phenylmethimazole
• MFCD01429053
• BRD-K03782337-001-01-7
• 1-methyl-5-phenyl-1H-imidazole-2(3H)-thione
• SCHEMBL821540
• EN300-12861
• DTXSID90352020
• Z85934282
• AKOS001079439
• SR-01000521039
• VU0421873-3
• BS-24886
• J-504974
• F2964-3849
• 25433-13-0
• AKOS015957671
• CS-0450395
• EU-0051865
• XGMUOBZHQAVQNX-UHFFFAOYSA-N
• VU0421873-2

• MDL： MFCD01429053
• Inchi： 1S/C10H10N2S/c1-12-9(7-11-10(12)13)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,13)
• InChI Key： XGMUOBZHQAVQNX-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 190.0566
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione

Comprehensive Overview of 1-Methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 25433-13-0)

1-Methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 25433-13-0) is a heterocyclic organic compound with a unique molecular structure that combines an imidazole ring with a phenyl group and a thione functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and biological activities, making it a hot topic in organic chemistry and drug discovery.

The compound's imidazole-thione backbone is particularly noteworthy, as it contributes to its versatility in forming stable complexes with metals and other organic molecules. This characteristic has led to its use in catalysis and as a ligand in coordination chemistry. Additionally, the presence of the phenyl group enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability. These attributes make 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione a valuable scaffold for developing novel therapeutic agents.

In the context of current research trends, this compound has been investigated for its potential role in addressing global health challenges, such as antimicrobial resistance and chronic diseases. For instance, derivatives of imidazole-2-thione have shown promising activity against bacterial and fungal pathogens, aligning with the growing demand for new antibiotics. Moreover, its structural similarity to bioactive molecules has sparked interest in its use for designing enzyme inhibitors, which are crucial in treating conditions like diabetes and cancer.

From a synthetic chemistry perspective, the preparation of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione involves multi-step reactions, often starting from readily available precursors like phenyl isothiocyanate and methylamine. Optimizing these synthetic routes is a key focus area, as it impacts the compound's yield, purity, and scalability for industrial applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods, reducing the use of hazardous solvents and reagents.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. For example, its moderate solubility in organic solvents makes it suitable for formulation in drug delivery systems, while its thermal stability ensures longevity in material science applications. These properties are often highlighted in patent filings and academic publications, reflecting its commercial and scientific relevance.

In the agrochemical sector, 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione has been explored as a precursor for developing pesticides and herbicides. Its ability to interfere with metabolic pathways in pests makes it a candidate for sustainable crop protection solutions. This aligns with the increasing consumer demand for eco-friendly and low-toxicity agricultural chemicals, driven by concerns over environmental pollution and food safety.

Another emerging application is in the field of material science, where the compound's ability to form coordination polymers and metal-organic frameworks (MOFs) is being investigated. These materials have potential uses in gas storage, catalysis, and sensors, addressing challenges in energy and environmental sustainability. The compound's structural flexibility and functional diversity make it a promising building block for advanced materials.

For researchers and industry professionals seeking high-purity samples of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione, reliable suppliers and analytical methods are essential. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's identity and purity. Additionally, safety data sheets (SDS) provide crucial information on handling and storage, ensuring compliance with laboratory and industrial standards.

In summary, 1-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 25433-13-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with ongoing research into its properties and uses, position it as a key player in addressing contemporary scientific and industrial challenges. As interest in sustainable and innovative solutions grows, this compound is likely to remain at the forefront of chemical research and development.